Cas no 36947-10-1 (5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid)

• Product Name: 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid
• CAS No: 36947-10-1
• MF: C₁₈H₁₂Cl₂O₄
• MW: 363.19148349762
• CID: 921802
• PubChem ID: 329016
• Update Time: 2025-04-19

5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid
• DTXSID00317004
• DS-005628
• SCHEMBL10390654
• NSC310027
• 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxy-naphthalene-2-carboxylic acid
• NSC-310027
• 36947-10-1

• Inchi： 1S/C18H12Cl2O4/c19-12-5-4-11(15(20)7-12)9-24-17-3-1-2-10-6-14(18(22)23)16(21)8-13(10)17/h1-8,21H,9H2,(H,22,23)
• InChI Key： ACISDNBPTNWRBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=CC=CC2=CC(C(=O)O)=C(C=C21)O)Cl

Computed Properties

• Exact Mass: 362.01136
• Monoisotopic Mass: 362.0112642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids